molecular formula C12H14O4 B8330040 (6-Isopropyl-1,3-benzodioxol-5-yl)acetic acid

(6-Isopropyl-1,3-benzodioxol-5-yl)acetic acid

Cat. No. B8330040
M. Wt: 222.24 g/mol
InChI Key: CCKZIYNPIPVQPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(6-Isopropyl-1,3-benzodioxol-5-yl)acetic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

2-(6-propan-2-yl-1,3-benzodioxol-5-yl)acetic acid

InChI

InChI=1S/C12H14O4/c1-7(2)9-5-11-10(15-6-16-11)3-8(9)4-12(13)14/h3,5,7H,4,6H2,1-2H3,(H,13,14)

InChI Key

CCKZIYNPIPVQPS-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC2=C(C=C1CC(=O)O)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.22 g of 5-cyanomethyl-6-isopropyl-1,3-benzodioxole (crude oil) was dissolved in 120 ml of ethanol, followed by the addition of 40 ml of water and 12.24 g of sodium hydroxide. The obtained mixture was stirred for 20 hours, while keeping the temperature of an oil bath at 100° C. The reaction mixture was concentrated, followed by the addition of water. The obtained mixture was washed with ethyl acetate. The aqueous layer was acidified with concentrated hydrochloric acid and extracted with chloroform. The organic layer was washed with a saturated aqueous solution of common salt, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to obtain 6.31 g of the title compound as a crude crystal.
Quantity
6.22 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
12.24 g
Type
reactant
Reaction Step Two

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